Cas no 20532-34-7 (1-Benzothiophen-5-ylmethanol)

• Product Name: 1-Benzothiophen-5-ylmethanol
• CAS No: 20532-34-7
• MF: C₉H₈OS
• MW: 164.224221229553
• MDL: MFCD04972640
• CID: 841409
• PubChem ID: 2795446
• Update Time: 2025-06-10

1-Benzothiophen-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiophen-5-ylmethanol
• 1-Benzothien-5-ylmethanol
• Benzo[b]thiophene-5-methanol
• 5-Hydroxymethyl-benzo<b>thiophen
• 1-Benzothiophene-5-ylmethanol
• (1-benzothiophen-5-yl)methanol
• 20532-34-7
• CHEMBL4226982
• 5-hydroxymethylbenzothiophene
• SY233949
• AB91408
• C9H8OS
• 1-Benzothiophen-5-yl methanol
• Benzo[b]thiophen-5-ylmethanol
• CS-0052635
• 1-benzothiophen-5-ylmethanol, AldrichCPR
• 5-hydroxymethylbenzo[b]thiophene
• AKOS003237336
• EN300-3467354
• W-206530
• AS-50470
• JSYSQUAJOCDMJW-UHFFFAOYSA-N
• Benzothiophene-5-methanol
• SCHEMBL202744
• MFCD04972640
• P10310
• DTXSID10383674

• MDL： MFCD04972640
• Inchi： 1S/C9H8OS/c10-6-7-1-2-9-8(5-7)3-4-11-9/h1-5,10H,6H2
• InChI Key： JSYSQUAJOCDMJW-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(CO)C=CC1=2

Computed Properties

• Exact Mass: 164.03000
• Monoisotopic Mass: 164.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Melting Point: 91 °C
• PSA: 48.47000
• LogP: 2.39360

1-Benzothiophen-5-ylmethanol Security Information

• Hazard Category Code： 36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-Benzothiophen-5-ylmethanol

1-Benzothiophen-5-ylmethanol: A Comprehensive Overview

1-Benzothiophen-5-ylmethanol (CAS No: 20532-34-7) is a fascinating organic compound with a unique structure and diverse applications in various fields of chemistry and material science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds consisting of a benzene ring fused to a thiophene ring. The presence of the methanol group (-CH₂OH) at the 5-position of the benzothiophene ring imparts distinct chemical and physical properties to 1-Benzothiophen-5-ylmethanol, making it an interesting subject for research and industrial applications.

The molecular formula of 1-Benzothiophen-5-ylmethanol is C₁₁H₁₀OS, with a molecular weight of approximately 194.26 g/mol. Its structure comprises a benzene ring fused to a thiophene ring, with a hydroxymethyl group (-CH₂OH) attached at the 5-position of the benzothiophene system. This arrangement not only influences its physical properties but also plays a crucial role in its chemical reactivity and potential applications.

Recent studies have highlighted the importance of benzothiophenes in various areas, including materials science, pharmaceuticals, and electronics. The unique electronic properties of benzothiophenes arise from their conjugated π-systems, which are essential for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the hydroxymethyl group in 1-Benzothiophen-5-ylmethanol further enhances its versatility, as it can serve as a precursor for synthesizing more complex molecules or as an intermediate in various chemical reactions.

One of the most significant areas of research involving 1-Benzothiophen-5-ylmethanol is its application in the synthesis of advanced materials. For instance, researchers have explored the use of this compound as a building block for constructing functional polymers and low-dimensional materials. The ability to modify the hydroxymethyl group into other functional groups has opened up new possibilities for tailoring the properties of materials synthesized from this compound.

In addition to its role in materials science, 1-Benzothiophen-5-ylmethanol has also been studied for its potential in pharmaceutical applications. The benzothiophene framework is known for its ability to interact with biological systems, making it a valuable scaffold for drug design. Recent studies have focused on modifying the hydroxymethyl group to enhance bioavailability and target-specific interactions, paving the way for new therapeutic agents.

The synthesis of 1-Benzothiophen-5-ylmethanol typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the oxidation of an appropriate benzothiophene derivative followed by selective reduction or substitution reactions to introduce the hydroxymethyl group. Researchers have also explored alternative routes, such as transition-metal-catalyzed cross-coupling reactions, to improve yield and selectivity.

From an environmental perspective, 1-Benzothiophen-5-ylmethanol exhibits moderate stability under standard conditions, with limited reactivity towards common environmental factors such as moisture and oxygen. However, its behavior under extreme conditions or in specific chemical environments requires further investigation to ensure safe handling and disposal practices.

In conclusion, 1-Benzothiophen-5-ylmethanol (CAS No: 20532-34-) is a versatile compound with significant potential in various fields due to its unique structure and functional properties. Ongoing research continues to uncover new applications and improve synthetic methodologies, solidifying its position as an important molecule in modern chemistry.